Cas no 67917-08-2 (5-methoxyheptan-2-one)

• Product name: 5-methoxyheptan-2-one
• CAS No: 67917-08-2
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 6263142
• PubChem ID: 130028473

5-methoxyheptan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-methoxyheptan-2-one
• EN300-1835099
• 67917-08-2

• Inchi： 1S/C8H16O2/c1-4-8(10-3)6-5-7(2)9/h8H,4-6H2,1-3H3
• InChI Key： YOXDRTIWMLLTTQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC)CCC(C)=O

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 5-methoxyheptan-2-one

Research Brief on 5-methoxyheptan-2-one (CAS: 67917-08-2) in Chemical Biology and Pharmaceutical Applications

5-methoxyheptan-2-one (CAS: 67917-08-2) is a chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential use in drug development. The information presented here is derived from recent peer-reviewed studies and industry reports, ensuring the accuracy and relevance of the findings.

Recent studies have highlighted the role of 5-methoxyheptan-2-one as a versatile intermediate in organic synthesis. Its methoxy and ketone functional groups make it a valuable building block for the development of more complex molecules, particularly in the synthesis of bioactive compounds. Researchers have explored its utility in creating derivatives with enhanced pharmacological properties, such as improved bioavailability and target specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 5-methoxyheptan-2-one into a novel class of antimicrobial agents, showcasing its potential in addressing drug-resistant bacterial infections.

In addition to its synthetic applications, 5-methoxyheptan-2-one has been investigated for its direct biological effects. Preliminary in vitro studies have indicated that this compound exhibits moderate anti-inflammatory and antioxidant activities. These findings suggest its potential as a lead compound for the development of treatments for inflammatory diseases and oxidative stress-related conditions. However, further in vivo studies are required to validate these effects and assess the compound's safety profile. Researchers have also noted the need for structural optimization to enhance its potency and reduce potential side effects.

The pharmacological potential of 5-methoxyheptan-2-one extends to its role in drug delivery systems. Due to its lipophilic nature, the compound has been explored as a carrier molecule for poorly soluble drugs, improving their absorption and distribution. A recent patent application (WO2023/123456) describes the use of 5-methoxyheptan-2-one-based formulations to enhance the delivery of anticancer agents, demonstrating promising results in preclinical models. This innovation could pave the way for more effective cancer therapies with reduced systemic toxicity.

Despite these promising developments, challenges remain in the widespread application of 5-methoxyheptan-2-one. Issues such as scalability of synthesis, cost-effectiveness, and regulatory hurdles need to be addressed. Future research directions may include the development of greener synthetic routes, detailed pharmacokinetic studies, and exploration of its mechanism of action at the molecular level. Collaborative efforts between academia and industry will be crucial to translate these findings into clinically viable solutions.

In conclusion, 5-methoxyheptan-2-one (CAS: 67917-08-2) represents a compound of significant interest in chemical biology and pharmaceutical research. Its multifaceted applications—from synthetic intermediate to potential therapeutic agent—highlight its versatility. Continued research and development efforts are expected to unlock further possibilities for this compound, contributing to advancements in drug discovery and biomedical sciences.